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Compound of Interest

Compound Name: Dibenzyl chlorophosphonate

Cat. No.: B014004

An In-depth Technical Guide to the Safety and Handling of Dibenzyl Phosphorochloridate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for dibenzyl
phosphorochloridate (CAS RN: 538-37-4), a reagent commonly used in pharmaceutical and
chemical synthesis. Adherence to these guidelines is crucial for ensuring laboratory safety and
minimizing risks associated with the handling of this compound.

Chemical Identification and Physical Properties

Dibenzyl phosphorochloridate, also known as dibenzylphosphoryl chloride, is a phosphorylating
agent.[1] Key identification and physical data are summarized below.
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Identifier

Value

Chemical Name

Dibenzyl phosphorochloridate

Dibenzylphosphoryl chloride, Chlorophosphoric

Synonyms o

acid dibenzyl ester
CAS Number 538-37-4
Molecular Formula C14H14CIO3P

Molecular Weight 296.69 g/mol [2][3]
Appearance Thick oil; Colourless to Yellow Solution[4][5]
Boiling Point 428.2 £ 34.0 °C (Predicted)[5]
Density 1.283 g/mL][5]
Soluble in benzene, sparingly soluble in
N chloroform.[3][5] Used in solutions with inert
Solubility

solvents like chloroform, carbon tetrachloride,

benzene, and ether.[3][4]

Hazard Identification and GHS Classification

Dibenzyl phosphorochloridate is classified as a hazardous substance. The following table

summarizes its GHS classification.
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Hazard Class Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed[6][7]

Skin Corrosion/Irritation H315: Causes skin irritation[3]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[8]

Germ Cell Mutagenicity H340: May cause genetic defects[8]
Carcinogenicity H350: May cause cancer|[8]

Flammable Liquid H225: Highly flammable liquid and vapour[8]

o H304: May be fatal if swallowed and enters
Aspiration Hazard ]
airways[8]

Signal Word:Danger|[8]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure
stability.

Handling:
o Work in a well-ventilated area, preferably under a chemical fume hood.

o Wear suitable personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles with side shields, and a lab coat.

e Avoid contact with skin and eyes.

e Avoid the formation of dust and aerosols.

o Use non-sparking tools and take precautionary measures against static discharge.
e Do not eat, drink, or smoke when using this product.

» Wash hands thoroughly after handling.
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Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents. The compound is
also moisture-sensitive.

o Store in a freezer at -20°C for stability.[5] It is recommended to prepare the reagent just prior
to use as distillation can lead to violent decomposition.[1][3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling dibenzyl phosphorochloridate:

Protection Type Specification

] Tightly fitting safety goggles with side-shields or
Eye/Face Protection )
a face shield.

) ] Chemical-resistant gloves (e.g., nitrile rubber).
Skin Protection )
Inspect gloves prior to use.

) Lab coat or other protective clothing to prevent
Body Protection ]
skin contact.

Use in a well-ventilated area. If aerosols or
Respiratory Protection vapors are generated, a respirator may be

required.

Emergency Procedures

First-Aid Measures:
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[9]

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[9]

) Do NOT induce vomiting.[8] Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[9]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Unsuitable Extinguishing Media: Do not use a heavy water stream.

o Specific Hazards: The compound is combustible and may decompose under fire conditions
to produce toxic fumes of phosphorus oxides, carbon oxides, and hydrogen chloride. Vapors
may be heavier than air and can travel to a source of ignition and flash back.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Wear appropriate PPE. Avoid breathing vapors, mist, or gas.
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.[10] Do not use combustible materials like paper
towels to clean up. Following the removal of the spill, ventilate the area.[11]

Experimental Protocols

Dibenzyl phosphorochloridate is a key reagent in phosphorylation reactions. Below is a
representative protocol for the synthesis of a phosphorylated compound.

Synthesis of a Phosphorylated Derivative

This protocol describes a general procedure for the N-phosphorylation of a substrate using
dibenzyl phosphorochloridate.

Materials:

Substrate containing an N-H bond

Dibenzyl phosphorochloridate (DBPCI)

Sodium hexamethyldisilazide (NaHMDS)

Anhydrous Tetrahydrofuran (THF)

Nitrogen or Argon atmosphere

Standard glassware for anhydrous reactions

Procedure:

¢ Dissolve the substrate in anhydrous THF under an inert atmosphere.
e Cool the solution to 0 °C in an ice bath.

e Slowly add a solution of NaHMDS in THF to the reaction mixture.
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e Stir the mixture at 0 °C for 30 minutes.
¢ In a separate flask, dissolve dibenzyl phosphorochloridate in anhydrous THF.
e Slowly add the DBPCI solution to the reaction mixture at 0 °C.

» Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the
reaction by TLC or LC-MS.

e Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium
chloride solution.

o Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

 Purify the crude product by column chromatography.

Visualizations

Safety and Handling Workflow
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Caption: Workflow for the safe handling of dibenzyl phosphorochloridate.

Experimental Workflow: N-Phosphorylation
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Caption: A typical experimental workflow for N-phosphorylation using dibenzyl
phosphorochloridate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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